Cas no 246256-62-2 (Carbamic acid,[(1S)-1-propyl-3-butenyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[(1S)-1-propyl-3-butenyl]-, 1,1-dimethylethyl ester (9CI) structure
246256-62-2 structure
Product Name:Carbamic acid,[(1S)-1-propyl-3-butenyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:246256-62-2
MF:C12H23NO2
MW:213.316523790359
CID:246048
Update Time:2024-01-26

Carbamic acid,[(1S)-1-propyl-3-butenyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(1S)-1-propyl-3-butenyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, [(1S)-1-propyl-3-butenyl]-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl (S)-hept-1-en-4-ylcarbamate
    • Inchi: 1S/C12H23NO2/c1-6-8-10(9-7-2)13-11(14)15-12(3,4)5/h6,10H,1,7-9H2,2-5H3,(H,13,14)/t10-/m1/s1
    • InChI Key: IVUJCEAEFHYMLP-SNVBAGLBSA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@@H](CCC)CC=C

Computed Properties

  • Exact Mass: 213.17299

Experimental Properties

  • Density: 0.909±0.06 g/cm3(Predicted)
  • Boiling Point: 287.4±19.0 °C(Predicted)
  • PSA: 38.33
  • pka: 12.49±0.46(Predicted)
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